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Cat. No.: B108471 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Iodobenzaldehyde, with the CAS number 15164-44-0, is an aromatic aldehyde that serves

as a versatile and crucial intermediate in organic synthesis.[1][2] Characterized by an iodine

atom at the para position of the benzaldehyde ring, this compound exhibits unique reactivity

that makes it a valuable building block in the synthesis of pharmaceuticals, agrochemicals, and

advanced materials.[1][3] Its utility is particularly pronounced in palladium-catalyzed cross-

coupling reactions, enabling the construction of complex molecular architectures. This technical

guide provides a comprehensive overview of the properties, experimental protocols, and

applications of 4-Iodobenzaldehyde for professionals in research and development.

Core Properties of 4-Iodobenzaldehyde
4-Iodobenzaldehyde is a pale yellow to brown crystalline solid with a characteristic aromatic

odor.[1][4] It is generally insoluble in water but soluble in common organic solvents such as

ethanol, ether, and methanol.[1][4]
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Property Value Reference

CAS Number 15164-44-0 [3][4]

Molecular Formula C₇H₅IO [3][5][6]

Molecular Weight 232.02 g/mol [3][5]

Appearance
White to light yellow to light

orange powder or crystals

Melting Point 77-82 °C [7]

Boiling Point 265 °C [2][7]

Density 1.883 g/cm³ [4]

Solubility
Insoluble in water; Soluble in

methanol.

Storage Temperature
2-8°C, protect from light,

stored under nitrogen.
[6]

Spectral Data
Spectroscopy Data Highlights Reference

¹H NMR (300 MHz, CDCl₃)
δ 7.65 (d, 2H, J=7.6Hz), 7.05

(d, 2H, J=7.6Hz)
[4]

FT-IR
Spectra available from various

databases.
[5]

Mass Spectrometry
Data available in spectral

databases.
[6]

Synthesis and Experimental Protocols
4-Iodobenzaldehyde is a key substrate in a variety of organic reactions, most notably in the

formation of carbon-carbon and carbon-heteroatom bonds.

Suzuki-Miyaura Cross-Coupling Reaction
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The Suzuki-Miyaura coupling is a powerful method for synthesizing biaryl compounds, which

are prevalent scaffolds in pharmaceuticals. 4-Iodobenzaldehyde is an excellent substrate for

this reaction due to the high reactivity of the carbon-iodine bond.

Experimental Protocol: Synthesis of 4-Biphenylcarboxaldehyde[8]

Reaction Setup: In a 250 mL round-bottom flask, combine 4-iodobenzaldehyde (10.0 g,

43.1 mmol), phenylboronic acid (6.3 g, 51.7 mmol), and potassium carbonate (17.8 g, 129.3

mmol).

Solvent Addition: Add a solvent mixture of toluene (100 mL) and water (25 mL).

Degassing: Degas the mixture with a stream of argon for 30 minutes to remove dissolved

oxygen.

Catalyst Addition: Add tetrakis(triphenylphosphine)palladium(0) (1.0 g, 0.86 mmol, 2 mol%).

Reaction Execution: Heat the mixture to 80°C under an argon atmosphere and stir for 4

hours.

Work-up: After cooling to room temperature, separate the organic layer. Wash the organic

layer with brine and dry it over anhydrous magnesium sulfate.

Purification: Remove the solvent under reduced pressure. Purify the crude product by

column chromatography on silica gel (eluent: hexane/ethyl acetate = 9:1) to yield 4-

biphenylcarboxaldehyde as a white solid.

Logical Workflow for Suzuki-Miyaura Coupling
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Reactants & Reagents

Procedure Work-up & Purification
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Caption: Workflow for the synthesis of 4-biphenylcarboxaldehyde.

Synthesis of Schiff Bases
4-Iodobenzaldehyde readily undergoes condensation reactions with primary amines to form

Schiff bases (imines), which are important intermediates in the synthesis of various heterocyclic

compounds and ligands.

Experimental Protocol: Synthesis of N-(4-iodobenzylidene)aniline[8]

Reaction Setup: Dissolve 4-iodobenzaldehyde (5.0 g, 21.5 mmol) and aniline (2.0 g, 21.5

mmol) in ethanol (50 mL) in a 100 mL round-bottom flask.

Catalyst Addition: Add a few drops of glacial acetic acid as a catalyst.
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Reaction Execution: Reflux the mixture for 2 hours.

Isolation: Upon cooling to room temperature, a crystalline solid will precipitate.

Purification: Collect the solid by filtration, wash with cold ethanol, and dry under vacuum to

obtain N-(4-iodobenzylidene)aniline as a pale yellow crystalline solid.

Applications in Drug Development and Materials
Science
The reactivity of 4-Iodobenzaldehyde makes it a valuable precursor in the development of

novel therapeutic agents and functional materials.

Pharmaceutical Synthesis
4-Iodobenzaldehyde is a key starting material for the synthesis of a range of biologically active

molecules. Its applications include the preparation of:

Antibacterial Agents: It is used in the synthesis of complex molecules with antibacterial

properties.[9]

Estrogen Receptor Modulators: It serves as a building block for polycyclic estrogen receptor

modulators, which are investigated for their potential in treating hormone-dependent

cancers.[9]

Anti-cancer Drugs: The iodo-substituted phenyl ring is a common moiety in various

developmental anti-cancer agents.[3]

While 4-Iodobenzaldehyde itself is not typically studied for direct modulation of signaling

pathways, it is a critical component in the synthesis of molecules designed to interact with

specific biological targets. For instance, derivatives of benzaldehyde have been shown to

modulate pathways such as the Sonic Hedgehog signaling pathway.

Materials Science
In the field of materials science, 4-Iodobenzaldehyde is utilized in the synthesis of:
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Organic Light-Emitting Diodes (OLEDs): It is a precursor for compounds used in the

development of electronic devices.[2]

Polymers and Coatings: The incorporation of the iodo-phenyl group can enhance the

properties of polymers and coatings.[3]

Benzaldimine Monolayers: It is used in the preparation of self-assembled monolayers with

potential applications in surface chemistry and electronics.[2]

Safety and Handling
4-Iodobenzaldehyde is classified as an irritant. It is important to handle this compound with

appropriate safety precautions.

GHS Hazard Information
Hazard Statement Description

H315 Causes skin irritation

H319 Causes serious eye irritation

H335 May cause respiratory irritation

Precautionary Measures:

Wear protective gloves, clothing, eye, and face protection.

Use only in a well-ventilated area.

Avoid breathing dust, fume, gas, mist, vapors, or spray.

Wash skin thoroughly after handling.

In case of contact with eyes, rinse cautiously with water for several minutes. Remove contact

lenses if present and easy to do. Continue rinsing.

Store in a cool, dry, and well-ventilated place.
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Conclusion
4-Iodobenzaldehyde is a high-value chemical intermediate with significant applications in

organic synthesis, particularly for researchers and professionals in drug development and

materials science. Its well-defined reactivity, especially in cross-coupling reactions, allows for

the efficient construction of complex molecules. A thorough understanding of its properties and

handling requirements is essential for its safe and effective use in the laboratory and in

manufacturing processes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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